Cas no 1804869-28-0 (Methyl 2-(chloromethyl)-3-(difluoromethyl)-6-methoxypyridine-5-acetate)

Methyl 2-(chloromethyl)-3-(difluoromethyl)-6-methoxypyridine-5-acetate is a versatile pyridine derivative with significant utility in synthetic organic chemistry. Its structure features reactive functional groups, including a chloromethyl and difluoromethyl moiety, which enhance its potential as a key intermediate in the synthesis of pharmaceuticals and agrochemicals. The presence of a methoxy group and an ester functionality further broadens its reactivity profile, enabling diverse transformations such as nucleophilic substitutions and cross-coupling reactions. This compound is particularly valued for its role in constructing complex heterocyclic frameworks, offering chemists a reliable building block for developing biologically active molecules. Its stability and well-defined reactivity make it a practical choice for precision synthesis.
Methyl 2-(chloromethyl)-3-(difluoromethyl)-6-methoxypyridine-5-acetate structure
1804869-28-0 structure
Product name:Methyl 2-(chloromethyl)-3-(difluoromethyl)-6-methoxypyridine-5-acetate
CAS No:1804869-28-0
MF:C11H12ClF2NO3
MW:279.667689323425
CID:4803935

Methyl 2-(chloromethyl)-3-(difluoromethyl)-6-methoxypyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-(chloromethyl)-3-(difluoromethyl)-6-methoxypyridine-5-acetate
    • Inchi: 1S/C11H12ClF2NO3/c1-17-9(16)4-6-3-7(10(13)14)8(5-12)15-11(6)18-2/h3,10H,4-5H2,1-2H3
    • InChI Key: QFTIMOVWMBPNOM-UHFFFAOYSA-N
    • SMILES: ClCC1C(C(F)F)=CC(=C(N=1)OC)CC(=O)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 281
  • Topological Polar Surface Area: 48.4
  • XLogP3: 2

Methyl 2-(chloromethyl)-3-(difluoromethyl)-6-methoxypyridine-5-acetate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Alichem
A029019087-1g
Methyl 2-(chloromethyl)-3-(difluoromethyl)-6-methoxypyridine-5-acetate
1804869-28-0 95%
1g
$2,923.95 2022-04-01
Alichem
A029019087-500mg
Methyl 2-(chloromethyl)-3-(difluoromethyl)-6-methoxypyridine-5-acetate
1804869-28-0 95%
500mg
$1,836.65 2022-04-01
Alichem
A029019087-250mg
Methyl 2-(chloromethyl)-3-(difluoromethyl)-6-methoxypyridine-5-acetate
1804869-28-0 95%
250mg
$970.20 2022-04-01

Methyl 2-(chloromethyl)-3-(difluoromethyl)-6-methoxypyridine-5-acetate Related Literature

Additional information on Methyl 2-(chloromethyl)-3-(difluoromethyl)-6-methoxypyridine-5-acetate

Comprehensive Overview of Methyl 2-(chloromethyl)-3-(difluoromethyl)-6-methoxypyridine-5-acetate (CAS No. 1804869-28-0)

Methyl 2-(chloromethyl)-3-(difluoromethyl)-6-methoxypyridine-5-acetate (CAS No. 1804869-28-0) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique chloromethyl and difluoromethyl functional groups, has garnered attention for its potential role in the synthesis of bioactive molecules. Researchers are increasingly exploring its utility in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

The structural features of Methyl 2-(chloromethyl)-3-(difluoromethyl)-6-methoxypyridine-5-acetate make it a valuable intermediate in organic synthesis. The presence of a methoxy group at the 6-position and an acetate moiety at the 5-position enhances its reactivity, enabling diverse chemical transformations. Recent studies highlight its compatibility with cross-coupling reactions, a topic frequently searched by chemists in the context of green chemistry and sustainable synthesis.

In the agrochemical sector, this compound is being investigated for its potential as a precursor to novel crop protection agents. The difluoromethyl group, in particular, is known to improve the metabolic stability of active ingredients, a key consideration in modern pesticide design. This aligns with the growing demand for environmentally friendly solutions, a hot topic in agricultural forums and search queries.

From a technical perspective, CAS No. 1804869-28-0 exhibits favorable physicochemical properties, including moderate solubility in organic solvents and stability under standard storage conditions. These attributes are critical for industrial-scale applications, as evidenced by the rising number of patents referencing this compound. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed for its characterization, addressing another frequent search query among quality control professionals.

The synthesis of Methyl 2-(chloromethyl)-3-(difluoromethyl)-6-methoxypyridine-5-acetate typically involves multi-step procedures, with emphasis on optimizing yield and purity. Recent advancements in flow chemistry have been explored to enhance the efficiency of its production, reflecting the broader trend toward process intensification in chemical manufacturing. This resonates with researchers seeking cost-effective and scalable synthetic routes.

Safety and handling of this compound are also subjects of interest. While not classified as hazardous under standard regulations, proper laboratory practices are recommended when working with chloromethyl-containing compounds. This aligns with the increasing focus on occupational health in scientific workflows, a recurring theme in industry publications and online discussions.

In conclusion, Methyl 2-(chloromethyl)-3-(difluoromethyl)-6-methoxypyridine-5-acetate represents a versatile building block with expanding applications across multiple disciplines. Its unique structural features and synthetic flexibility position it as a compound of continuing interest in both academic and industrial settings. As research progresses, further insights into its reactivity and potential uses are expected to emerge, making it a subject worth monitoring for professionals in related fields.

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